Cas no 2228773-55-3 (O-2-(oxan-3-yl)propylhydroxylamine)

• Product Name: O-2-(oxan-3-yl)propylhydroxylamine
• CAS No: 2228773-55-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6170397
• PubChem ID: 165751878
• Update Time: 2025-06-13

O-2-(oxan-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(oxan-3-yl)propylhydroxylamine
• O-[2-(oxan-3-yl)propyl]hydroxylamine
• 2228773-55-3
• EN300-1997677

• Inchi： 1S/C8H17NO2/c1-7(5-11-9)8-3-2-4-10-6-8/h7-8H,2-6,9H2,1H3
• InChI Key： POKLBILHXXPNFF-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(C)CON

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(oxan-3-yl)propylhydroxylamine

Introduction to O-2-(oxan-3-yl)propylhydroxylamine (CAS No: 2228773-55-3) in Modern Chemical and Pharmaceutical Research

The compound O-2-(oxan-3-yl)propylhydroxylamine, identified by the CAS number 2228773-55-3, represents a significant advancement in the realm of organic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of an oxan-3-yl moiety and a hydroxylamine functional group imparts distinct chemical properties that make it a valuable candidate for further exploration.

Recent studies have highlighted the versatility of O-2-(oxan-3-yl)propylhydroxylamine in synthetic chemistry. Its molecular structure, featuring a propyl chain linked to an oxan ring and terminated with a hydroxylamine group, allows for diverse chemical modifications. These modifications are crucial for tailoring the compound’s reactivity, solubility, and interaction with biological targets. The oxan ring, a five-membered heterocyclic structure containing oxygen, contributes to the compound’s stability while enabling selective binding with specific biomolecules.

In the context of pharmaceutical research, O-2-(oxan-3-yl)propylhydroxylamine has been investigated for its potential role in modulating enzymatic pathways and receptor interactions. The hydroxylamine group is particularly noteworthy, as it is known to participate in redox reactions and can act as a nucleophile in various biochemical processes. This property makes it an attractive scaffold for designing molecules that can interact with oxidative stress-related targets, which are implicated in numerous diseases.

One of the most promising applications of O-2-(oxan-3-yl)propylhydroxylamine lies in its use as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with enhanced pharmacological profiles. For instance, derivatives of this molecule have shown promise in preclinical studies as potential inhibitors of kinases and other enzymes involved in cancer progression. The ability to modify the propyl chain and the oxan ring allows for fine-tuning of electronic and steric properties, optimizing binding affinity and selectivity.

The integration of computational chemistry techniques has further accelerated the exploration of O-2-(oxan-3-yl)propylhydroxylamine. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have been instrumental in predicting binding modes and identifying key residues involved in drug-receptor communication. Such computational approaches are essential for rational drug design, enabling researchers to design molecules that are more likely to succeed in clinical trials.

Moreover, the environmental stability of O-2-(oxan-3-yl)propylhydroxylamine has been a focus of recent investigations. The compound’s resistance to degradation under various conditions makes it suitable for long-term storage and transport without significant loss of potency. This characteristic is particularly important for pharmaceutical applications where maintaining the integrity of active ingredients over time is critical.

From a synthetic chemistry perspective, the preparation of O-2-(oxan-3-yl)propylhydroxylamine involves multi-step reactions that showcase modern methodologies in organic synthesis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the desired framework efficiently. These advances not only highlight the compound’s synthetic accessibility but also demonstrate the broader capabilities of contemporary chemical synthesis.

The role of O-2-(oxan-3-yl)propylhydroxylamine in medicinal chemistry extends beyond its use as an intermediate. It has been explored as a lead compound for drug discovery programs targeting neurological disorders. The hydroxylamine group’s ability to interact with metal ions and its redox-active nature suggest potential applications in treating neurodegenerative diseases where oxidative stress plays a significant role.

In conclusion, O-2-(oxan-3-yloxy)propethylhydroxymine (CAS No: 2228773 55 3) stands out as a versatile and promising compound with wide-ranging applications in chemical synthesis and pharmaceutical research. Its unique structural features, coupled with recent advancements in computational modeling and synthetic methodologies, position it as a valuable asset for future drug development efforts. As research continues to uncover new possibilities, this compound is poised to make significant contributions to both academic and industrial settings.